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Compound of Interest

Compound Name:
3,5-Diiodo-4-pyridone-1-acetic

Acid

Cat. No.: B050524 Get Quote

An In-Depth Technical Guide to 3,5-Diiodo-4-pyridone-1-acetic Acid (Diodone)

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3,5-Diiodo-4-pyridone-1-acetic
acid, a compound of historical significance in medical imaging. It is intended for researchers,

scientists, and drug development professionals who may encounter this molecule in historical

literature or consider its unique chemical scaffold for modern applications.

Core Identity and Chemical Properties
3,5-Diiodo-4-pyridone-1-acetic acid, more commonly known by its non-proprietary name

Diodone or Iodopyracet, is an organic iodine compound. Historically, it was a pioneering

substance used as an X-ray contrast medium. Its primary function was to opacify structures,

such as the urinary tract, for radiographic imaging.

The high atomic weight of the two iodine atoms on the pyridone ring provides the necessary

radiodensity to absorb X-rays, creating contrast in the resulting image. The acetic acid moiety

and the overall polar nature of the molecule confer water solubility, a critical property for an

injectable agent.

Table 1: Physicochemical Properties of 3,5-Diiodo-4-pyridone-1-acetic Acid
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Property Value Source

IUPAC Name
2-(3,5-diiodo-4-oxo-1H-pyridin-

1-yl)acetic acid
PubChem

Molecular Formula C₇H₅I₂NO₃

Molecular Weight 404.93 g/mol

Appearance
White or cream-colored

crystalline powder

Solubility Sparingly soluble in water

CAS Number 300-37-8

Synonyms
Diodone, Iodopyracet,

Diodrast, Iodopyracet acid

Synthesis and Manufacturing Insights
The synthesis of 3,5-Diiodo-4-pyridone-1-acetic acid involves a multi-step process that

leverages the chemistry of the pyridine ring. The core principle is the iodination of a pyridone

precursor.

Conceptual Synthesis Workflow
The synthesis typically starts with chelidamic acid, which is derived from citric acid and

ammonia. This pathway highlights a classic approach to building the core pyridone structure,

followed by functionalization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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